Cas no 1804824-36-9 (Ethyl 4-hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 4-hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1804824-36-9
• MF: C₁₁H₁₂F₃NO₅
• MW: 295.211894035339
• CID: 4831998
• Update Time: 2025-05-20

Ethyl 4-hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C11H12F3NO5/c1-3-19-8(16)4-6-10(18-2)9(17)7(5-15-6)20-11(12,13)14/h5H,3-4H2,1-2H3,(H,15,17)
• InChI Key： HLZITKFGNIWEGF-UHFFFAOYSA-N
• SMILES： FC(OC1=CNC(=C(C1=O)OC)CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 467
• XLogP3: 1.9
• Topological Polar Surface Area: 73.9

Additional information on Ethyl 4-hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetate

Ethyl 4-Hydroxy-3-Methoxy-5-(Trifluoromethoxy)Pyridine-2-Acetate: A Comprehensive Overview

Ethyl 4-hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetate, also known by its CAS number 1804824-36-9, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatile applications. The structure of this compound is characterized by a pyridine ring substituted with hydroxyl, methoxy, and trifluoromethoxy groups, along with an ethyl acetate moiety attached at the 2-position of the pyridine ring. These substituents contribute to its distinct chemical reactivity and physical properties.

The pyridine ring in this compound serves as a rigid aromatic framework, providing stability to the molecule. The hydroxyl group at the 4-position introduces hydrogen bonding capabilities, enhancing the compound's solubility in polar solvents. The methoxy group at the 3-position acts as an electron-donating substituent, which can influence the electronic properties of the pyridine ring. The trifluoromethoxy group at the 5-position is particularly interesting due to its strong electron-withdrawing nature, which can significantly alter the reactivity of the molecule. This combination of substituents makes Ethyl 4-hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetate a valuable compound for exploring novel chemical reactions and material properties.

Recent studies have highlighted the potential of this compound in drug discovery and agrochemical applications. Its unique structure allows for interactions with various biological targets, making it a promising candidate for developing new pharmaceuticals. For instance, researchers have investigated its ability to inhibit certain enzymes involved in disease pathways, demonstrating its potential as a lead compound for therapeutic development. Additionally, its stability under harsh conditions makes it suitable for use in agricultural chemicals, where resistance to environmental factors is crucial.

In terms of synthesis, Ethyl 4-hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetate can be prepared through a multi-step process involving nucleophilic substitutions and acetylation reactions. The synthesis typically begins with the preparation of the pyridine derivative precursor, followed by selective substitution reactions to introduce the desired functional groups. The final step involves acetylation to attach the ethyl acetate moiety at the 2-position of the pyridine ring. This synthesis pathway has been optimized in recent studies to improve yield and purity, making it more accessible for large-scale production.

The physical properties of this compound are also noteworthy. Its melting point and boiling point have been determined through differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA), providing insights into its thermal stability. The compound exhibits moderate solubility in common organic solvents such as dichloromethane and ethanol, which is advantageous for its use in solution-based reactions. Furthermore, its UV-vis spectrum reveals strong absorption bands in the visible region, indicating potential applications in optoelectronic materials.

Recent advancements in computational chemistry have enabled detailed studies of Ethyl 4-hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetate's electronic structure. Using density functional theory (DFT), researchers have calculated its HOMO-LUMO gap, which is critical for understanding its electronic behavior in various environments. These calculations have provided valuable insights into its reactivity towards electrophilic and nucleophilic attacks, guiding further experimental studies.

In conclusion, Ethyl 4-hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetate (CAS No: 1804824-36-9) is a multifaceted compound with significant potential across diverse fields. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover its full potential, this compound is poised to make substantial contributions to both academic and industrial applications.